Cas no 103261-03-6 (2-(2-chlorophenyl)-2-oxoethyl acetate)

• Product Name: 2-(2-chlorophenyl)-2-oxoethyl acetate
• CAS No: 103261-03-6
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• MDL: MFCD00966090
• CID: 4388855
• PubChem ID: 10954875
• Update Time: 2025-06-26

2-(2-chlorophenyl)-2-oxoethyl acetate Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(acetyloxy)-1-(2-chlorophenyl)-
• 2-(2-Chlorophenyl)-2-oxoethyl Acetate
• SY129445
• MFCD00966090
• SCHEMBL4637854
• [2-(2-chlorophenyl)-2-oxoethyl] acetate
• 2-(acetyloxy)-5-chloroacetophenone
• 103261-03-6
• AC2753
• 2-(2-Chlorophenyl)-2-oxoethylAcetate
• 2-(2-chlorophenyl)-2-oxoethyl acetate

• MDL： MFCD00966090
• Inchi： 1S/C10H9ClO3/c1-7(12)14-6-10(13)8-4-2-3-5-9(8)11/h2-5H,6H2,1H3
• InChI Key： FVPDGYGSHDQTJL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1Cl)COC(C)=O

Computed Properties

• Exact Mass: 212.024022g/mol
• Monoisotopic Mass: 212.024022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.63g/mol
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-chlorophenyl)-2-oxoethyl acetate

Introduction to 2-(2-chlorophenyl)-2-oxoethyl acetate (CAS No. 103261-03-6)

2-(2-chlorophenyl)-2-oxoethyl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 103261-03-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative, characterized by its chlorophenyl and acetoacetate functional groups, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in medicinal chemistry. The structural uniqueness of this compound, featuring a chiral center and electron-withdrawing groups, makes it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of 2-(2-chlorophenyl)-2-oxoethyl acetate consists of a benzene ring substituted with a chlorine atom at the ortho position, linked to an acetoacetate moiety through an ethyl chain. This configuration imparts distinct reactivity, enabling its use in various chemical transformations. The presence of the ester group enhances its solubility in polar organic solvents, making it amenable for further functionalization via nucleophilic addition or condensation reactions. Such properties have positioned this compound as a key building block in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of 2-(2-chlorophenyl)-2-oxoethyl acetate due to their potential biological activity. Research has highlighted its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The chlorophenyl group, known for its ability to modulate enzyme interactions, has been particularly studied for its potential in developing treatments for inflammatory diseases and cancer. Furthermore, the acetoacetate moiety can be further modified to introduce additional pharmacophores, enhancing binding affinity and selectivity.

One of the most compelling aspects of 2-(2-chlorophenyl)-2-oxoethyl acetate is its utility in asymmetric synthesis. The chiral center present in the ethyl chain allows for enantioselective modifications, which are crucial for developing enantiomerically pure drugs with improved therapeutic profiles. Recent advances in catalytic asymmetric methods have enabled more efficient and scalable production of such chiral intermediates. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at the aromatic ring, expanding the library of possible derivatives.

The compound's reactivity also makes it a valuable tool in material science applications. Researchers have explored its use as a monomer or crosslinking agent in polymer synthesis, leveraging its ability to form stable ester linkages under controlled conditions. These polymers exhibit interesting mechanical and thermal properties, making them suitable for coatings, adhesives, and even biodegradable materials. The versatility of 2-(2-chlorophenyl)-2-oxoethyl acetate thus extends beyond pharmaceuticals into broader industrial applications.

From a synthetic chemistry perspective, CAS No. 103261-03-6 represents an important case study in designing multifunctional intermediates. Its synthesis typically involves condensation reactions between chlorobenzene derivatives and ketones or aldehydes under acidic or basic conditions. Optimizing reaction conditions to maximize yield and purity remains an area of active research. Computational methods have also been employed to predict optimal synthetic pathways, reducing experimental trial-and-error and accelerating discovery.

The growing body of literature on 2-(2-chlorophenyl)-2-oxoethyl acetate underscores its significance as both a research tool and a commercial product. Collaborative efforts between academia and industry have led to novel synthetic routes that improve scalability and cost-efficiency. For instance, flow chemistry techniques have been adapted for large-scale production of this intermediate, ensuring consistent quality for downstream applications. Such innovations highlight the compound's importance in modern chemical manufacturing.

Looking ahead, future research on CAS No 103261-03-6 is likely to focus on expanding its biological applications through structure-activity relationship (SAR) studies. By systematically modifying substituents on the aromatic ring or side chain, scientists aim to identify new leads with enhanced efficacy or reduced side effects. Additionally, green chemistry principles are being integrated into synthetic methodologies to minimize environmental impact while maintaining high yields.

In conclusion,(bold text) 2-(2-chlorophenyl)-2-oxoethyl acetate (CAS No 103261-03-6) stands as a testament to the power of organic synthesis in creating versatile chemical entities with broad utility across multiple disciplines. Its unique structural features enable diverse modifications that serve as foundations for drug discovery programs while also finding niche applications in material science. As research continues to uncover new possibilities,(bold text) this compound will undoubtedly remain at forefronts of innovation.